Cas no 88559-04-0 (4-Morpholinecarboxylic acid, 1-(1-methylethyl)-1H-pyrazol-4-yl ester)

• Product name: 4-Morpholinecarboxylic acid, 1-(1-methylethyl)-1H-pyrazol-4-yl ester
• CAS No: 88559-04-0
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 628728
• PubChem ID: 13206788

4-Morpholinecarboxylic acid, 1-(1-methylethyl)-1H-pyrazol-4-yl ester Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid, 1-(1-methylethyl)-1H-pyrazol-4-yl ester
• (1-propan-2-ylpyrazol-4-yl) morpholine-4-carboxylate
• DTXSID40527741
• 88559-04-0
• 1-(Propan-2-yl)-1H-pyrazol-4-yl morpholine-4-carboxylate

• Inchi： InChI=1S/C11H17N3O3/c1-9(2)14-8-10(7-12-14)17-11(15)13-3-5-16-6-4-13/h7-9H,3-6H2,1-2H3
• InChI Key： QQTRPTLCIJFMNZ-UHFFFAOYSA-N
• SMILES： CC(C)N1C=C(C=N1)OC(=O)N2CCOCC2

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.6Ų